Cas no 1805254-89-0 (3-Bromo-6-(bromomethyl)-2-(difluoromethyl)pyridine-5-acetonitrile)

3-Bromo-6-(bromomethyl)-2-(difluoromethyl)pyridine-5-acetonitrile is a versatile brominated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its difluoromethyl and bromomethyl substituents enhance reactivity, making it a valuable intermediate for cross-coupling reactions and functional group transformations. The presence of both bromine atoms at distinct positions allows for selective modifications, enabling precise molecular design. The acetonitrile moiety further expands its applicability in nucleophilic substitution and cyclization reactions. This compound is particularly useful in the development of fluorinated bioactive molecules, leveraging its stability and synthetic flexibility. Suitable for controlled functionalization, it serves as a key building block in medicinal chemistry and material science applications.

3-Bromo-6-(bromomethyl)-2-(difluoromethyl)pyridine-5-acetonitrile structure

1805254-89-0 structure

Product Name:3-Bromo-6-(bromomethyl)-2-(difluoromethyl)pyridine-5-acetonitrile

CAS No:1805254-89-0

MF:C₉H₆Br₂F₂N₂

MW:339.96214723587

CID:4866114

Update Time:2025-10-13

3-Bromo-6-(bromomethyl)-2-(difluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-6-(bromomethyl)-2-(difluoromethyl)pyridine-5-acetonitrile
- Inchi： 1S/C9H6Br2F2N2/c10-4-7-5(1-2-14)3-6(11)8(15-7)9(12)13/h3,9H,1,4H2
- InChI Key： IJCDCSGLXNMFJH-UHFFFAOYSA-N
- SMILES： BrC1C=C(CC#N)C(CBr)=NC=1C(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 254
XLogP3: 2.4
Topological Polar Surface Area: 36.7

3-Bromo-6-(bromomethyl)-2-(difluoromethyl)pyridine-5-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029054193-1g	3-Bromo-6-(bromomethyl)-2-(difluoromethyl)pyridine-5-acetonitrile	1805254-89-0	97%	1g	$1,475.10	2022-04-01

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Additional information on 3-Bromo-6-(bromomethyl)-2-(difluoromethyl)pyridine-5-acetonitrile

Comprehensive Overview of 3-Bromo-6-(bromomethyl)-2-(difluoromethyl)pyridine-5-acetonitrile (CAS No. 1805254-89-0)

The compound 3-Bromo-6-(bromomethyl)-2-(difluoromethyl)pyridine-5-acetonitrile (CAS No. 1805254-89-0) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including bromomethyl and difluoromethyl substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing next-generation therapeutics and crop protection agents.

In recent years, the demand for halogenated pyridines like 3-Bromo-6-(bromomethyl)-2-(difluoromethyl)pyridine-5-acetonitrile has surged, driven by advancements in drug discovery and precision agriculture. This compound’s ability to act as a building block for complex molecules aligns with the growing trend toward sustainable chemistry and green synthesis. Its CAS No. 1805254-89-0 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the key reasons for the popularity of 3-Bromo-6-(bromomethyl)-2-(difluoromethyl)pyridine-5-acetonitrile is its versatility. It serves as a precursor for heterocyclic compounds, which are pivotal in designing kinase inhibitors and antimicrobial agents. The presence of both bromo and difluoromethyl groups enhances its reactivity, enabling selective modifications that are critical for structure-activity relationship (SAR) studies. This aligns with the current focus on targeted drug delivery and personalized medicine.

From an industrial perspective, the synthesis and scalability of CAS No. 1805254-89-0 are topics of significant interest. Manufacturers are optimizing routes to produce this compound with high yield and purity, addressing the need for cost-effective and eco-friendly processes. The compound’s stability under various conditions also makes it suitable for large-scale applications, a factor highly valued in the fine chemicals sector.

Another area where 3-Bromo-6-(bromomethyl)-2-(difluoromethyl)pyridine-5-acetonitrile shines is in material science. Its incorporation into functional materials has been explored for applications such as organic electronics and sensors. Researchers are investigating its potential in photovoltaic cells and luminescent materials, tapping into the global push for renewable energy solutions.

Safety and handling of CAS No. 1805254-89-0 are also critical considerations. While the compound is not classified as hazardous under standard regulations, proper laboratory protocols must be followed to ensure safe usage. This includes adherence to good manufacturing practices (GMP) and environmental regulations, which are increasingly emphasized in chemical innovation.

In conclusion, 3-Bromo-6-(bromomethyl)-2-(difluoromethyl)pyridine-5-acetonitrile (CAS No. 1805254-89-0) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and advanced materials. Its unique properties and adaptability make it a cornerstone in modern chemical research, meeting the demands of innovation-driven industries. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping the future of specialty chemicals.